![molecular formula C14H18N6O B6460196 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-3-methylpyrazine CAS No. 2549004-63-7](/img/structure/B6460196.png)
2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-3-methylpyrazine
Overview
Description
2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-3-methylpyrazine (2-MPMP) is a synthetic small molecule that has been studied for its potential in various scientific research applications. It is a member of the pyrazine family of heterocyclic compounds and is composed of a 6-methoxypyrimidine-4-yl piperazin-1-yl group attached to a 3-methylpyrazine core. Due to its unique structure and properties, 2-MPMP has been investigated for its potential to be used in a variety of scientific research applications, including drug discovery, drug delivery, and biochemistry research.
Scientific Research Applications
Antimicrobial Agents
Compounds similar to “2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-3-methylpyrazine” have been synthesized and evaluated for their antimicrobial activity . These compounds were designed to have a new binding mode to DNA gyrase, allowing for a more potent antibacterial effect and activity against current quinolone-resistant bacterial strains . The resulting compounds showed promising direct activity against Gram-negative strains, and anti-biofilm activity against Gram-positive strains .
Anti-tubercular Agents
In the search for potent anti-tubercular agents, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra . These compounds showed significant activity against Mycobacterium tuberculosis H37Ra .
Scientific Experiments
“2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-3-methylpyrazine”, also known as MPP, is a chemical compound used in various scientific experiments. However, the specific details of these experiments are not readily available.
Mechanism of Action
Target of Action
The primary targets of this compound are yet to be identified. It is known that piperazine derivatives have a wide range of biological activities such as antiviral, antipsychotic, antimicrobial, anti-hiv-1, and mc4 receptor agonistic activity .
Mode of Action
It is suggested that the mechanism of inhibition of the haem detoxification pathway is expected to be similar to that of chloroquine .
Biochemical Pathways
The compound is likely to affect the haem detoxification pathway . This pathway is crucial for the survival of certain parasites, and its inhibition can lead to their death. The downstream effects of this inhibition are yet to be fully explored.
Pharmacokinetics
It is known that piperazine derivatives are slowly absorbed and exhibit multiple peaks in their plasma concentration curve, suggesting enterohepatic recycling .
Result of Action
The molecular and cellular effects of the compound’s action are yet to be fully understood. It is known that the inhibition of the haem detoxification pathway can lead to the death of certain parasites .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, storage temperature and light exposure can affect the stability of the compound
properties
IUPAC Name |
2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-3-methylpyrazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N6O/c1-11-14(16-4-3-15-11)20-7-5-19(6-8-20)12-9-13(21-2)18-10-17-12/h3-4,9-10H,5-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RUHOXWPABUJCFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN=C1N2CCN(CC2)C3=CC(=NC=N3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(6-Methoxypyrimidin-4-yl)piperazin-1-yl]-3-methylpyrazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-bromo-2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyridine-3-carbonitrile](/img/structure/B6460116.png)
![4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N,6-trimethylpyrimidin-2-amine](/img/structure/B6460124.png)
![N,N-dimethyl-2-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-4-amine](/img/structure/B6460126.png)
![4-{4-methyl-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine](/img/structure/B6460132.png)
![3-methyl-6-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyridazine](/img/structure/B6460142.png)
![4-methyl-6-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyrimidine](/img/structure/B6460147.png)
![2-methyl-4-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyrimidine](/img/structure/B6460148.png)
![2,4-dimethoxy-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)-1,3,5-triazine](/img/structure/B6460161.png)
![5-fluoro-2-[4-({4-[4-(propan-2-yl)piperazin-1-yl]but-2-yn-1-yl}oxy)piperidin-1-yl]pyrimidine](/img/structure/B6460180.png)
![4-methoxy-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidine](/img/structure/B6460185.png)
![4-methyl-6-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine](/img/structure/B6460197.png)
![2-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N-ethylpyrimidin-4-amine](/img/structure/B6460199.png)
![N,N-dimethyl-2-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine](/img/structure/B6460204.png)
![4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6-methoxypyrimidine](/img/structure/B6460209.png)